Cas no 1052723-90-6 (3-[2-Chloro-4-(trifluoromethyl)phenoxy]-2,6-dinitrobenzoic acid)

• Product Name: 3-[2-Chloro-4-(trifluoromethyl)phenoxy]-2,6-dinitrobenzoic acid
• CAS No: 1052723-90-6
• MF: C₁₄H₆ClF₃N₂O₇
• MW: 406.654853343964
• CID: 5667282
• Update Time: 2024-02-03

3-[2-Chloro-4-(trifluoromethyl)phenoxy]-2,6-dinitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-Chloro-4-(trifluoromethyl)phenoxy]-2,6-dinitrobenzoic acid

• Inchi： 1S/C14H6ClF3N2O7/c15-7-5-6(14(16,17)18)1-3-9(7)27-10-4-2-8(19(23)24)11(13(21)22)12(10)20(25)26/h1-5H,(H,21,22)
• InChI Key： YSVVFKIROJGUEW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C([N+]([O-])=O)C=CC(OC2=CC=C(C(F)(F)F)C=C2Cl)=C1[N+]([O-])=O

Experimental Properties

• Density: 1.682±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.5±45.0 °C(Predicted)
• pka: 1.00±0.30(Predicted)